Cas no 896032-94-3 (N-(3,4-dichlorophenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 896032-94-3
• MF: C₁₆H₁₂Cl₂N₄O₂S₃
• MW: 459.393076896667
• CID: 6028436
• PubChem ID: 18561338
• Update Time: 2025-06-10

N-(3,4-dichlorophenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• N-[5-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• 2-Thiopheneacetamide, N-[5-[[2-[(3,4-dichlorophenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 896032-94-3
• AKOS024613538
• F1838-3904
• N-(3,4-dichlorophenyl)-2-({5-[2-(thiophen-2-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• N-(3,4-dichlorophenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• Inchi： 1S/C16H12Cl2N4O2S3/c17-11-4-3-9(6-12(11)18)19-14(24)8-26-16-22-21-15(27-16)20-13(23)7-10-2-1-5-25-10/h1-6H,7-8H2,(H,19,24)(H,20,21,23)
• InChI Key： FYAIFYPNYVCWQB-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(NC3=CC=C(Cl)C(Cl)=C3)=O)S2)=O)SC=CC=1

Computed Properties

• Exact Mass: 457.9499445g/mol
• Monoisotopic Mass: 457.9499445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 166Ų

Additional information on N-(3,4-dichlorophenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Exploring N-(3,4-dichlorophenyl)-2-({5-[2-(thiophen-2-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS 896032-94-3): A Comprehensive Overview

In the realm of specialized organic compounds, N-(3,4-dichlorophenyl)-2-({5-[2-(thiophen-2-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS 896032-94-3) stands out due to its intricate molecular architecture and potential applications. This compound, often abbreviated for convenience in research circles, features a thiadiazole core linked to a thiophene moiety via an acetamide bridge, further modified with a dichlorophenyl group. Such structural complexity makes it a subject of interest in medicinal chemistry and material science.

The 1,3,4-thiadiazole scaffold, a key component of this molecule, is renowned for its bioactivity, particularly in antimicrobial and anti-inflammatory contexts. Researchers are increasingly investigating derivatives like CAS 896032-94-3 for their potential in targeting enzyme inhibition or modulating cellular pathways. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern, by exploring novel mechanisms of action against resistant bacterial strains.

From a synthetic chemistry perspective, the incorporation of the thiophene ring enhances the compound's electronic properties, making it a candidate for optoelectronic applications. This aligns with the growing demand for organic semiconductors in flexible electronics and solar cells. The sulfanyl linker in the structure also offers versatility for further functionalization, a feature leveraged in drug design to improve pharmacokinetics.

Environmental stability and biodegradability of such compounds are frequently queried in scientific forums. While N-(3,4-dichlorophenyl)-2-({5-[2-(thiophen-2-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide is not classified as hazardous, its dichlorophenyl component warrants careful handling per standard laboratory protocols. Analytical techniques like HPLC and mass spectrometry are typically employed to characterize its purity, a common search topic among quality control professionals.

In the context of AI-driven drug discovery, this compound's SMILES notation and 3D conformational data are valuable for in silico screening. Platforms like PubChem and ChemSpider list its properties, addressing frequent queries about solubility (logP ~3.2) and hydrogen bonding capacity. Such data aids virtual library design for targeting proteins like kinase enzymes, a trending focus in oncology research.

Patent landscapes reveal that derivatives of CAS 896032-94-3 have been explored for agricultural applications, particularly as eco-friendly fungicides. This responds to the surge in searches for "green chemistry solutions in agriculture." The compound's thiadiazole-thiophene hybrid structure disrupts fungal cell membranes, offering an alternative to traditional triazole fungicides facing resistance issues.

For synthetic chemists, the preparation of this compound involves multi-step reactions including amide coupling and thioether formation, topics frequently discussed in organic chemistry forums. Yield optimization strategies often center on catalyst selection (e.g., EDCI/HOBt for amidation) and solvent systems, with DMF being commonly reported.

Thermal analysis (DSC/TGA) indicates the compound's stability up to ~200°C, a detail pertinent to formulation scientists investigating solid dispersions. Such data addresses the recurring question of "thermal behavior of heterocyclic sulfonamides" in pharmaceutical development circles.

In conclusion, N-(3,4-dichlorophenyl)-2-({5-[2-(thiophen-2-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural features respond to contemporary challenges in drug discovery and sustainable technology, making it a compelling subject for further investigation across interdisciplinary fields.